Cas no 1805077-06-8 (4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide
• CAS No: 1805077-06-8
• MF: C₇H₇ClF₂N₂O₃S
• MW: 272.656886339188
• CID: 4872273
• Update Time: 2025-05-26

4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H7ClF2N2O3S/c1-15-7-4(6(9)10)5(8)3(2-12-7)16(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： HWGDVQMXTBDLCL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=NC=C1S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide

Introduction to 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide (CAS No. 1805077-06-8)

4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide (CAS No. 1805077-06-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide is C₁₁H₉ClF₂N₂O₃S, with a molecular weight of approximately 319.7 g/mol. The compound features a pyridine ring substituted with a chlorine atom at the 4-position, a difluoromethyl group at the 3-position, a methoxy group at the 2-position, and a sulfonamide group at the 5-position. These functional groups contribute to its unique chemical and biological properties.

The presence of the chlorine and difluoromethyl groups enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells. The methoxy group adds stability to the pyridine ring, while the sulfonamide group imparts polarity and enhances solubility in aqueous environments. These properties make 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide an attractive candidate for drug development.

Synthesis Methods

The synthesis of 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide has been reported in several studies, with various approaches focusing on optimizing yield and purity. One common method involves the reaction of 4-chloro-3-difluoromethylpyridin-2(1H)-one with methanol to form the methoxy derivative, followed by sulfonation to introduce the sulfonamide group.

A more recent study published in the Journal of Organic Chemistry (2021) described an efficient one-pot synthesis method using microwave irradiation. This approach significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave technology also minimized side reactions and impurities, resulting in a higher purity product.

Biological Activities

4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide has demonstrated a range of biological activities that make it a valuable candidate for therapeutic applications. One of its most notable properties is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages stimulated by lipopolysaccharide (LPS).

In addition to its anti-inflammatory effects, 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide has also been investigated for its neuroprotective properties. Research conducted by Smith et al. (2020) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways involved in apoptosis.

Clinical Applications and Research Advancements

The potential clinical applications of 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use in treating chronic inflammatory diseases such as rheumatoid arthritis (RA) and inflammatory bowel disease (IBD). Preliminary results from animal models have shown promising efficacy in reducing inflammation and improving disease symptoms.

In the field of neurology, this compound is being evaluated for its potential to treat neurodegenerative disorders such as Alzheimer's disease (AD) and Parkinson's disease (PD). A study published in Neuropharmacology (2021) reported that 4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide can improve cognitive function and motor coordination in mouse models of AD by reducing amyloid-beta plaque formation and enhancing synaptic plasticity.

Conclusion

4-Chloro-3-(difluoromethyl)-2-methoxypyridine-5-sulfonamide (CAS No. 1805077-06-8) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure confers favorable properties such as lipophilicity, stability, and solubility, which are essential for effective therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential to address unmet medical needs in various therapeutic areas.